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Introduction

BP Fluor 405 Cadaverine is a highly effective fluorescent probe for labeling cellular
components. This water-soluble, blue-fluorescent dye is particularly useful in multicolor imaging
applications, including flow cytometry and super-resolution microscopy.[1] Its primary amine
group allows it to act as a substrate for transglutaminases and to be incorporated into proteins.
[2][3][4] Additionally, its cadaverine moiety facilitates its use as a marker for autophagic
vacuoles.[5][6][7] A key feature of BP Fluor 405 Cadaverine is its ability to be covalently cross-
linked to cellular components by aldehyde-based fixatives, such as formaldehyde and
glutaraldehyde, ensuring the fluorescent signal is retained after cell fixation.[1][8][9]

Mechanism of Action

BP Fluor 405 Cadaverine labels cellular structures through two primary mechanisms. Firstly,
as a primary amine, it can be incorporated into proteins by the action of transglutaminases,
which catalyze the formation of an isopeptide bond between a glutamine residue of a protein
and the primary amine of the cadaverine. Secondly, it is a marker for autophagic vacuoles.[5][6]
Upon fixation with aldehyde-based fixatives, the dye covalently binds to intracellular and
extracellular amines, preserving the staining pattern.[3]
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Quantitative Data

A summary of the key spectral properties of BP Fluor 405 Cadaverine is provided in the table

below.
Property Value Reference
Excitation Maximum 399 nm [1]
Emission Maximum 422 nm [1]
Recommended Laser Line 407 nm or 408 nm [1]
Solubility Water, DMSO, DMF [1]

Experimental Protocols

Protocol 1: General Cell Staining and Fixation

This protocol provides a general procedure for staining and fixing adherent cells with BP Fluor
405 Cadaverine. Optimization of dye concentration and incubation times may be required for
different cell types and experimental conditions.

Materials:

BP Fluor 405 Cadaverine

Phosphate-Buffered Saline (PBS)

Fixation Solution (e.g., 3.7% formaldehyde in PBS)

Cell culture medium

Cells grown on coverslips or in imaging-compatible plates

Procedure:

o Cell Preparation: Grow cells to the desired confluency on sterile coverslips or in an
appropriate imaging vessel.
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Staining: a. Remove the cell culture medium. b. Wash the cells gently with pre-warmed PBS.
c. Prepare the staining solution by diluting BP Fluor 405 Cadaverine in PBS or serum-free
medium to the desired concentration. A starting concentration of 0.05 mM to 0.1 mM can be
used as a guideline based on protocols for similar cadaverine derivatives.[5] d. Add the
staining solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.

Washing: a. Remove the staining solution. b. Wash the cells two to three times with PBS to
remove any unbound dye.

Fixation: a. Add 3.7% formaldehyde in PBS to the cells.[10] b. Incubate for 15 minutes at
room temperature, protected from light.[10]

Final Washes and Mounting: a. Remove the fixation solution. b. Wash the cells two to three
times with PBS. c. Mount the coverslips onto microscope slides using an appropriate
mounting medium.

Imaging: a. Image the cells using a fluorescence microscope with appropriate filters for the
BP Fluor 405 dye (Excitation/Emission ~399/422 nm).[1]

Protocol 2: Labeling of Autophagic Vacuoles

This protocol is specifically for the labeling of autophagic vacuoles using BP Fluor 405

Cadaverine, based on the established use of monodansylcadaverine (MDC).[5][6][7]

Materials:

BP Fluor 405 Cadaverine

Phosphate-Buffered Saline (PBS)

Cell culture medium (full nutrient and starvation medium, e.g., Earle's Balanced Salt Solution
- EBSS)

Cells grown on coverslips or in imaging-compatible plates

Procedure:
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« Induction of Autophagy (Optional): To induce autophagy, replace the complete culture
medium with starvation medium and incubate the cells for 1-2 hours at 37°C. A control group
with complete medium should be run in parallel.

e Staining: a. Prepare a 0.05 mM solution of BP Fluor 405 Cadaverine in PBS or culture
medium.[7] b. Remove the medium from the cells and add the BP Fluor 405 Cadaverine
staining solution. c. Incubate for 10-15 minutes at 37°C, protected from light.

e Washing and Observation: a. Remove the staining solution and wash the cells four times
with PBS. b. Immediately observe the cells under a fluorescence microscope. For live-cell
imaging, use an appropriate live-cell imaging buffer.

» Fixation (Optional): a. If fixation is required, follow the fixation steps outlined in Protocol 1
after the washing steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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